Cas no 126639-26-7 (9-Undecenoic acid, 11-(3-pentyl-2-oxiranyl)-)

• Product Name: 9-Undecenoic acid, 11-(3-pentyl-2-oxiranyl)-
• CAS No: 126639-26-7
• MF: C₁₈H₃₂O₃
• MW: 296.444886207581
• CID: 165741
• Update Time: 2023-08-03

9-Undecenoic acid, 11-(3-pentyl-2-oxiranyl)- Chemical and Physical Properties

Names and Identifiers

• 9-Undecenoic acid,11-[(2R,3S)-3-pentyl-2-oxiranyl]-, (9Z)-rel-
• 9-Undecenoic acid,11-[(2R,3S)-3-pentyloxiranyl]-, (9Z)-rel- (9CI)
• 9-Undecenoicacid, 11-(3-pentyloxiranyl)-, [2a(Z),3a]-
• cis-12,13-Epoxyoleic acid
• Isoleukotoxin
• Leukotoxin B
• NCIOpen2_002285
• CBiol_001810
• KBioGR_000082
• KBioSS_000082
• KBio3_000163
• KBio2_005218
• KBio2_000082
• KBio3_000164
• KBio2_002650
• Bio2_000082
• Bio1_000585
• Bio2_000562
• Bio1_001074
• Bio1_000096
• 12,13-epoxy-octadeca-9-enoic acid
• 9-Undecenoic acid, 11-(3-pentyl-2-oxiranyl)-

• Inchi： 1S/C18H32O3/c1-2-3-10-13-16-17(21-16)14-11-8-6-4-5-7-9-12-15-18(19)20/h8,11,16-17H,2-7,9-10,12-15H2,1H3,(H,19,20)
• InChI Key： CCPPLLJZDQAOHD-UHFFFAOYSA-N
• SMILES： O1C(CC=CCCCCCCCC(=O)O)C1CCCCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 14
• Complexity: 299
• Topological Polar Surface Area: 49.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids